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Compound of Interest

Compound Name: FMOC-DL-3,3-diphenylalanine

Cat. No.: B1307662 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of FMOC-DL-3,3-diphenylalanine is paramount for laboratory

safety and environmental protection. This guide provides essential logistical and safety

information for the proper handling and disposal of this compound. Adherence to these

procedures will help your institution maintain a safe and compliant operational environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle FMOC-DL-3,3-diphenylalanine
with appropriate care. According to safety data sheets, this compound may be harmful if

swallowed and is very toxic to aquatic life with long-lasting effects[1][2]. Therefore, always wear

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. In case

of accidental contact, wash the affected area with soap and water[3]. If inhaled, move to an

area with fresh air[3].

Summary of Chemical and Safety Data
For quick reference, the following table summarizes key data for FMOC-DL-3,3-
diphenylalanine.
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Property Value Reference

Chemical Name Fmoc-DL-3,3-diphenylalanine [4]

CAS Number 201484-50-6 [4][5]

Molecular Formula C₃₀H₂₅NO₄ [4]

Molecular Weight 463.5 g/mol [4]

Appearance White to off-white powder [4]

Hazard Statements

Warning. Harmful if swallowed.

Very toxic to aquatic life with

long lasting effects.

[1][2][4]

Storage Store at 0 - 8 °C. [4]

Step-by-Step Disposal Protocol
The recommended disposal method for FMOC-DL-3,3-diphenylalanine is through a licensed

chemical waste disposal company, often involving incineration[1]. Adhere to the following step-

by-step protocol to ensure safe and compliant disposal.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: FMOC-DL-3,3-
diphenylalanine".

Ensure that this waste is not mixed with other incompatible chemicals to prevent dangerous

reactions[6]. Store acids and bases separately[6].

2. Waste Accumulation:

Collect all waste materials containing FMOC-DL-3,3-diphenylalanine, including

contaminated lab supplies (e.g., gloves, weighing paper), into the designated, properly

labeled container.

Store the sealed waste container in a designated satellite accumulation area (SAA) that is

within the line of sight of where the waste is generated[7].
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3. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

The disposal of chemical waste must be handled by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing[1].

4. Documentation:

Maintain accurate records of the amount of FMOC-DL-3,3-diphenylalanine waste

generated and the date of disposal. This documentation is crucial for regulatory compliance.

Important Considerations:

Do not dispose of FMOC-DL-3,3-diphenylalanine down the drain or in regular trash, as it is

very toxic to aquatic life[1].

Always consult your institution's specific chemical hygiene plan and local, state, and federal

regulations for any additional requirements[8][9][10].

Contaminated packaging should be triple-rinsed (or equivalent) and can then be offered for

recycling or reconditioning[1].

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for FMOC-DL-3,3-
diphenylalanine.
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Step 1: Waste Generation
(FMOC-DL-3,3-diphenylalanine)

Step 2: Segregation & Labeling
(Dedicated Hazardous Waste Container)

Proper Handling

Improper Disposal
(Drain or Regular Trash)

Step 3: Accumulation
(Store in Satellite Accumulation Area)

Step 4: Contact EHS
(Arrange for Professional Disposal)

Step 5: Licensed Disposal
(Incineration or Chemical Destruction Plant)

Step 6: Documentation
(Maintain Disposal Records)

Completion

Environmental Contamination &
Regulatory Non-Compliance

Click to download full resolution via product page

Caption: Disposal Workflow for FMOC-DL-3,3-diphenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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